Cas no 1147826-56-9 (4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]-)

• Product Name: 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]-
• CAS No: 1147826-56-9
• MF: C₁₆H₁₆ClN₅O₂S
• MW: 377.848540306091
• CID: 6413214
• PubChem ID: 40168933
• Update Time: 2025-07-15

4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]-
• Z421996890
• AKOS034304668
• 5-chloro-2-methylsulfanyl-N-[4-(3-oxopiperazin-1-yl)phenyl]pyrimidine-4-carboxamide
• 1147826-56-9
• 5-chloro-2-(methylsulfanyl)-N-[4-(3-oxopiperazin-1-yl)phenyl]pyrimidine-4-carboxamide
• EN300-26601741

• Inchi： 1S/C16H16ClN5O2S/c1-25-16-19-8-12(17)14(21-16)15(24)20-10-2-4-11(5-3-10)22-7-6-18-13(23)9-22/h2-5,8H,6-7,9H2,1H3,(H,18,23)(H,20,24)
• InChI Key： YIBACOUXKHBBCD-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC=C(N3CCNC(=O)C3)C=C2)=O)=N1

Computed Properties

• Exact Mass: 377.0713236g/mol
• Monoisotopic Mass: 377.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]-

Comprehensive Overview of 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- (CAS No. 1147826-56-9)

4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- (CAS No. 1147826-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are fundamental in nucleic acid chemistry and drug development. The presence of a 5-chloro-2-(methylthio) substituent and a 3-oxo-1-piperazinyl moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel pyrimidine derivatives has surged, driven by their versatility in drug design and their role as key intermediates in synthesizing bioactive molecules. Researchers are particularly interested in compounds like 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- due to their potential to modulate biological pathways. The compound's CAS No. 1147826-56-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific inquiries.

One of the most discussed topics in the context of pyrimidine-based compounds is their application in targeting enzyme inhibition and receptor modulation. The 5-chloro-2-(methylthio) group in this compound is hypothesized to enhance its binding affinity to specific biological targets, making it a subject of interest for studies related to kinase inhibitors and other therapeutic agents. Additionally, the 3-oxo-1-piperazinyl fragment is known to contribute to improved pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis and characterization of 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability for further biological evaluation.

From an industrial perspective, the scalability of producing CAS No. 1147826-56-9 is a key consideration. Manufacturers and suppliers are increasingly focusing on optimizing synthetic routes to meet the growing demand for high-purity pyrimidine derivatives. This compound's potential applications span across various fields, including oncology, neurology, and infectious diseases, aligning with current trends in precision medicine and targeted therapy.

Environmental and safety aspects of handling 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- are also critical. While it is not classified as a hazardous material, proper laboratory practices and waste disposal protocols must be adhered to during its use. Regulatory compliance and documentation are essential for researchers and industries working with this compound.

In conclusion, 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[4-(3-oxo-1-piperazinyl)phenyl]- (CAS No. 1147826-56-9) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.